Cas no 94088-24-1 (2-Tridecyne,1,1-diethoxy-)

2-Tridecyne,1,1-diethoxy- structure
2-Tridecyne,1,1-diethoxy- structure
Product Name:2-Tridecyne,1,1-diethoxy-
CAS No:94088-24-1
MF:C17H32O2
MW:268.434785842896
CID:811227
PubChem ID:3023471
Update Time:2025-04-19

2-Tridecyne,1,1-diethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Tridecyne,1,1-diethoxy-
    • 1,1-diethoxytridec-2-yne
    • NS00040005
    • 94088-24-1
    • EINECS 302-022-9
    • DTXSID20240466
    • Inchi: 1S/C17H32O2/c1-4-7-8-9-10-11-12-13-14-15-16-17(18-5-2)19-6-3/h17H,4-14H2,1-3H3
    • InChI Key: HSPGCSUUJFSCEK-UHFFFAOYSA-N
    • SMILES: O(CC)C(C#CCCCCCCCCCC)OCC

Computed Properties

  • Exact Mass: 268.24023
  • Monoisotopic Mass: 268.24023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5
  • XLogP3: 6.2

Experimental Properties

  • Density: 0.878
  • Boiling Point: 349.8°Cat760mmHg
  • Flash Point: 111.7°C
  • Refractive Index: 1.45
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